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Compound of Interest

Compound Name: ML094

Cat. No.: B1663232 Get Quote

Essential Safety and Handling Guide for ML094
Disclaimer: This document provides guidance on the personal protective equipment (PPE) and

handling procedures for ML094 based on general laboratory safety principles for potent

enzyme inhibitors. As a specific Safety Data Sheet (SDS) for ML094 (CAS No. 844459-93-4) is

not publicly available, a comprehensive, site-specific risk assessment must be conducted by

qualified personnel before handling this compound. The information below is intended to

supplement, not replace, institutional safety protocols and professional judgment.

Immediate Safety and Hazard Assessment
ML094 is identified as a potent and selective inhibitor of human 15-lipoxygenase-1. While

specific toxicity data is unavailable, its biological potency necessitates cautious handling to

prevent accidental exposure. The synthesis of related compounds involves reagents that are

known to be hazardous, suggesting that ML094 should be treated as a potentially hazardous

substance.

Assumed Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: Potential for skin and eye irritation.

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.
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Unknown Long-term Effects: As a research chemical, the chronic toxicological properties

have not been fully investigated.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to minimize all potential routes of exposure.

The following table summarizes the required PPE for handling ML094.
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Protection Type Required Equipment
Specifications and Best

Practices

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer glove should

be removed and disposed of

as hazardous waste

immediately after handling the

compound. The inner glove

should be removed upon

leaving the designated work

area.

Eye/Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory. A face shield

should be worn over the

goggles when there is a risk of

splashes or aerosol

generation.

Body Protection
Laboratory Coat and

Disposable Gown

A clean, buttoned laboratory

coat is the minimum

requirement. For procedures

with a higher risk of

contamination, a disposable,

fluid-resistant gown should be

worn over the lab coat.

Respiratory Protection NIOSH-approved Respirator A NIOSH-approved N95 or

higher-rated respirator is

required when handling the

solid form of ML094 to prevent

inhalation of airborne particles.

For solutions, a respirator with

an organic vapor cartridge may

be necessary, depending on

the solvent and the specifics of
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the procedure. A full-face

respirator provides both

respiratory and eye protection.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

required in the laboratory at all

times.

Experimental Protocols: Handling and Operational
Plan
3.1. Designated Work Area:

All work with ML094, both in solid and solution form, must be conducted in a designated

area within a certified chemical fume hood.

The work area should be clearly labeled with a "Potent Compound Handling Area" sign.

Access to this area should be restricted to trained personnel.

3.2. Weighing and Aliquoting:

Perform all weighing and aliquoting of solid ML094 within a chemical fume hood or a powder

containment hood.

Use anti-static weighing paper or a tared container to minimize the dispersal of powder.

Handle all equipment that comes into contact with ML094 (spatulas, weigh boats, etc.) with

care to avoid contamination of surrounding surfaces.

Clean all equipment thoroughly after use, collecting all residues for disposal as hazardous

waste.

3.3. Solution Preparation:

Prepare solutions of ML094 in a chemical fume hood.
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Add the solvent to the solid ML094 slowly to avoid splashing.

Ensure the container is securely capped and clearly labeled with the compound name,

concentration, solvent, and date of preparation.

3.4. Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Isolate: Restrict access to the spill area.

Protect: Wear appropriate PPE, including a respirator, before attempting to clean the spill.

Contain: For solid spills, gently cover with a damp paper towel to avoid raising dust. For

liquid spills, use an appropriate absorbent material.

Clean: Carefully collect all contaminated materials into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleaning materials must be disposed of as hazardous waste.

Disposal Plan
All waste contaminated with ML094 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect all solid ML094, contaminated

consumables (gloves, weigh paper, paper

towels), and empty containers in a clearly

labeled, sealed hazardous waste container.

Liquid Waste

Collect all solutions containing ML094 and any

solvents used for cleaning in a separate, clearly

labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless

compatibility has been confirmed.

Sharps Waste

Any sharps (needles, razor blades)

contaminated with ML094 must be disposed of

in a designated sharps container for hazardous

chemical waste.

Visualized Workflows
The following diagrams illustrate the key decision-making and procedural workflows for

handling ML094 safely.
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Figure 1: PPE Selection Workflow for ML094 Handling

Start: Assess Task-Specific Hazards

What is the physical form of ML094?

Solid (Powder) Liquid (Solution)

Wear N95 or higher-rated respirator Respirator with organic vapor cartridge may be needed based on solvent and procedure

Wear double nitrile gloves

Wear chemical splash goggles

Is there a splash or aerosol risk?

Wear a face shield over goggles

Yes

Wear lab coat and disposable gown

No

Wear closed-toe shoes

PPE selection complete
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Figure 2: Disposal Plan for ML094 Waste

Start: Generate ML094 Waste

Identify Waste Type

Solid Waste (e.g., gloves, weigh paper, excess compound) Liquid Waste (e.g., solutions, cleaning solvents) Sharps Waste (e.g., contaminated needles)

Collect in a labeled, sealed hazardous waste container for solids Collect in a labeled, sealed hazardous waste container for liquids Dispose of in a designated hazardous sharps container

Waste properly segregated and contained
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To cite this document: BenchChem. [Personal protective equipment for handling ML094].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663232#personal-protective-equipment-for-
handling-ml094]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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